7-iodo-1H-pyrazolo[4,3-b]pyridin-3-amine

• IUPAC Name: 7-iodo-1H-pyrazolo[4,3-b]pyridin-3-amine
• InChI: InChI=1S/C6H5IN4/c7-3-1-2-9-5-4(3)10-11-6(5)8/h1-2H,(H3,8,10,11)
• InChI Key: POPFMZVJHCRFLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=C1I)NN=C2N
• Molecular Formula: C6H5IN4
• Molecular Weight: 260.04 g/mol

Description

7-iodo-1H-pyrazolo[4,3-b]pyridin-3-amine is a derivative of 1H-pyrazolo[3,4-b]pyridine. Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references (2400 patents) up to date.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including 7-iodo-1H-pyrazolo[4,3-b]pyridin-3-amine, has been reported in various studies. The commercially available 5-bromo-1H-pyrazolo[3,4-b]pyridine was iodized by NIS to obtain an intermediate, and then the NH of the intermediate was protected by PMB-Cl to produce the key intermediate. Simultaneously, meta-aminobenzoic acid was reacted with morpholine to produce another intermediate.

Molecular Structure Analysis

The molecular structure of 7-iodo-1H-pyrazolo[4,3-b]pyridin-3-amine is based on the 1H-pyrazolo[3,4-b]pyridine scaffold. This scaffold can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 7-iodo-1H-pyrazolo[4,3-b]pyridin-3-amine include iodization, protection of NH group by PMB-Cl, and reaction of meta-aminobenzoic acid with morpholine.

Scientific Research Applications

Photodynamic Therapy (PDT)

These applications highlight the versatility and potential impact of 7-iodo-1H-pyrazolo[4,3-b]pyridin-3-amine in various scientific fields. . If you need further details or additional fields, feel free to ask!

Future Directions

The future directions for the research on 7-iodo-1H-pyrazolo[4,3-b]pyridin-3-amine could include further exploration of its synthesis methods, investigation of its physical and chemical properties, and evaluation of its potential biomedical applications.

Synthesis routes and methods

Procedure details

3-Fluoro-4-iodopicolinonitrile (25.6 g) was dissolved in n-butan-1-ol (250 mL) then hydrazine hydrate (100%, 23.3 mL) was added. The reaction was heated at 105° C. for 2 hours. The reaction mixture was cooled to room temperature, filtered, rinsed with water, and dried for 30 minutes under vacuum to give 7-iodo-1H-pyrazolo[4,3-b]pyridine-3-amine (25 g) as a light yellow solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 5.35-5.55 (2H, m) 7.73-7.74 (1H, m) 7.939-7.94 (1H, m). MS [M+H] found 261.0.